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Introduction to Antifungal Agent 13 and Resistance
Antifungal agent 13 is an acylhydrazone derivative with promising activity against a range of

fungal pathogens, including Sclerotinia sclerotiorum and Sporothrix spp.[1] Emerging research

indicates that this class of compounds exerts its antifungal effect by inhibiting the synthesis of

fungal sphingolipids, a novel mechanism of action that differentiates it from existing antifungal

drug classes.[1][2][3] Specifically, Antifungal Agent 13 is believed to target glucosylceramide

synthase (GCS), a key enzyme in the fungal sphingolipid biosynthesis pathway.[4][5][6]

The development of antifungal resistance is a significant challenge in the treatment of fungal

infections.[3] Resistance can emerge through various mechanisms, including modification of

the drug target, reduced intracellular drug concentration, or the activation of stress response

pathways.[4] Understanding the potential for and mechanisms of resistance development to a

novel agent like Antifungal Agent 13 is a critical step in its preclinical and clinical

development.

These application notes provide a comprehensive set of methodologies and protocols to

assess the potential for resistance development to Antifungal Agent 13, characterize resistant

mutants, and investigate the underlying molecular mechanisms.
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The evaluation of resistance development to a novel antifungal agent is a multi-step process.

The following diagram illustrates a typical workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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